Cas no 98027-25-9 (4-(Bromomethyl)Thiazole Hbr)

• Product Name: 4-(Bromomethyl)Thiazole Hbr
• CAS No: 98027-25-9
• MF: C₄H₅Br₂NS
• MW: 258.962198019028
• MDL: MFCD28101760
• CID: 2092151
• PubChem ID: 84819416
• Update Time: 2025-07-22

4-(Bromomethyl)Thiazole Hbr Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)thiazole hydrobromide
• Thiazole, 4-(bromomethyl)-, hydrobromide (6CI, 9CI)
• 4-(Bromomethyl)Thiazole Hbr

• MDL： MFCD28101760
• Inchi： 1S/C4H4BrNS.BrH/c5-1-4-2-7-3-6-4;/h2-3H,1H2;1H
• InChI Key： SGRVAKKAQAGLOX-UHFFFAOYSA-N
• SMILES： Br.BrCC1=CSC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 192-193 ºC (ethanol )

Additional information on 4-(Bromomethyl)Thiazole Hbr

Introduction to 4-(Bromomethyl)Thiazole HBr (CAS No. 98027-25-9)

4-(Bromomethyl)Thiazole HBr, identified by the Chemical Abstracts Service Number (CAS No.) 98027-25-9, is a significant compound in the realm of pharmaceutical and chemical synthesis. This heterocyclic organic molecule features a bromomethyl substituent on a thiazole backbone, making it a versatile intermediate in the development of various bioactive molecules. The presence of both bromine and sulfur atoms in its structure endows it with unique reactivity, enabling diverse chemical transformations that are highly valuable in medicinal chemistry.

The thiazole core is a well-known pharmacophore, frequently encountered in numerous therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The bromomethyl group, specifically, serves as a powerful handle for further functionalization through nucleophilic substitution reactions, allowing chemists to introduce additional functional groups and tailor the molecule for specific biological activities. This makes 4-(Bromomethyl)Thiazole HBr a crucial building block in the synthesis of more complex pharmacological entities.

In recent years, there has been considerable interest in thiazole derivatives as potential candidates for treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The structural motif of thiazole is known to exhibit antimicrobial, anti-inflammatory, and antitumor properties. Researchers have been exploring modifications to the thiazole ring to enhance potency and selectivity. The compound 4-(Bromomethyl)Thiazole HBr has emerged as a key intermediate in these efforts, facilitating the rapid construction of novel thiazole-based scaffolds.

One of the most compelling applications of 4-(Bromomethyl)Thiazole HBr lies in its utility as a precursor for synthesizing thiazole-containing drugs that target specific biological pathways. For instance, studies have demonstrated its role in generating compounds with inhibitory effects on proteases involved in cancer progression. The bromomethyl functionality allows for selective coupling with nucleophiles such as amines or thiols, enabling the formation of C-N or C-S bonds, respectively. This flexibility is particularly advantageous when designing molecules that require precise three-dimensional arrangements to interact effectively with biological targets.

The pharmaceutical industry has leveraged this compound to develop novel therapeutic agents with improved pharmacokinetic profiles. By incorporating the thiazole ring into drug candidates, researchers aim to enhance binding affinity and reduce toxicity. The bromomethyl group provides a convenient entry point for further derivatization, allowing for the creation of libraries of compounds that can be screened for biological activity. This approach has been instrumental in identifying lead compounds that undergo further optimization before entering clinical trials.

Recent advancements in synthetic methodologies have further highlighted the importance of 4-(Bromomethyl)Thiazole HBr. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex thiazole derivatives from this intermediate. These methods have not only improved yield but also reduced reaction times, making drug discovery processes more cost-effective and sustainable. The ability to rapidly access structurally diverse thiazole compounds has accelerated the pace of innovation in medicinal chemistry.

The versatility of 4-(Bromomethyl)Thiazole HBr extends beyond pharmaceutical applications. It has also found utility in materials science, where thiazole derivatives contribute to the development of advanced materials with unique electronic and optical properties. The sulfur and nitrogen atoms in the thiazole ring can participate in coordination chemistry, leading to the formation of metal-organic frameworks (MOFs) and other functional materials. Such materials have potential applications in catalysis, gas storage, and separation technologies.

In conclusion, 4-(Bromomethyl)Thiazole HBr (CAS No. 98027-25-9) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its unique structural features—combining a reactive bromomethyl group with a pharmacologically relevant thiazole core—make it an indispensable tool for chemists and biologists alike. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow even further, driving innovation across multiple scientific disciplines.